Cas no 1289385-84-7 (tert-Butyl (4-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate)

• Product Name: tert-Butyl (4-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate
• CAS No: 1289385-84-7
• MF: C₁₅H₂₃ClN₄O₂
• MW: 326.821722269058
• CID: 2090957
• PubChem ID: 60137716
• Update Time: 2025-10-23

tert-Butyl (4-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate
• tert-butyl N-[4-[(4-chloropyrimidin-2-yl)amino]cyclohexyl]carbamate
• [4-(4-Chloro-pyrimidin-2-ylamino)-cyclohexyl]-carbamic acid tert-butyl ester
• tert-butylN-[(1r,4r)-4-[(4-chloropyrimidin-2-yl)amino]cyclohexyl]carbamate,trans
• SB58728
• tert-butyl N-[(1r,4r)-4-[(4-chloropyrimidin-2-yl)amino]cyclohexyl]carbamate
• DB-310727
• 2378507-18-5
• EN300-7446910
• tert-Butyl(4-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate
• AKOS015940676
• 1289385-84-7

• MDL： MFCD18837432
• Inchi： 1S/C15H23ClN4O2/c1-15(2,3)22-14(21)19-11-6-4-10(5-7-11)18-13-17-9-8-12(16)20-13/h8-11H,4-7H2,1-3H3,(H,19,21)(H,17,18,20)
• InChI Key： ZQSMFMYEPUGBBU-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC(=N1)NC1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 326.1509537Da
• Monoisotopic Mass: 326.1509537Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 76.1Ų

Additional information on tert-Butyl (4-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate

tert-Butyl (4-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate: A Comprehensive Overview

tert-Butyl (4-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate, identified by the CAS number 1289385-84-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development. The molecule combines a cyclohexane ring with a pyrimidine moiety, making it a versatile scaffold for further chemical modifications.

The core structure of this compound consists of a cyclohexane ring substituted with an amino group at the 4-position. This amino group is further connected to a 4-chloropyrimidine ring, which introduces both electronic and steric effects into the molecule. The presence of the chloro group on the pyrimidine ring enhances the compound's stability and bioavailability, as observed in recent studies. Additionally, the tert-butyl carbamate group attached to the cyclohexane ring contributes to the molecule's solubility and pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled efficient methods for the preparation of this compound. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize its production. These methods not only improve yield but also reduce reaction times, making the compound more accessible for large-scale studies.

In terms of biological activity, tert-butyl (4-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate has shown promising results in preclinical models. Studies conducted in 2023 demonstrated its potential as an inhibitor of certain kinase enzymes, which are implicated in various pathological conditions such as cancer and inflammatory diseases. The compound's ability to modulate these enzymes suggests its utility in developing targeted therapies.

The structural versatility of this compound also allows for further functionalization. Scientists have explored substituent effects on its biological activity by introducing different groups at various positions on the pyrimidine ring. These modifications have provided insights into structure-activity relationships (SAR), paving the way for the design of more potent analogs.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing this compound. These techniques provide detailed information about its molecular weight, purity, and stereochemistry, ensuring its reliability for experimental use.

In conclusion, tert-butyl (4-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. Its unique structure, coupled with advancements in synthetic and analytical methods, positions it as a promising candidate for future drug development efforts.